Cas no 61008-98-8 ((2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid)

(2R)-2-(3-Chlorophenyl)-2-hydroxyacetic acid is a chiral carboxylic acid derivative characterized by a hydroxyl group and a 3-chlorophenyl substituent at the α-position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, enabling use in esterification, amidation, and other derivatization reactions. The 3-chlorophenyl moiety contributes to its utility in designing bioactive compounds, such as enzyme inhibitors or receptor modulators. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Suitable for chiral resolution studies or as a building block in medicinal chemistry.

(2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid structure

61008-98-8 structure

Product Name:(2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid

CAS No:61008-98-8

MF:C₈H₇ClO₃

MW:186.592381715775

MDL:MFCD04038807

CID:502665

PubChem ID:24868182

Update Time:2025-05-28

(2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid,3-chloro-a-hydroxy-, (aR)-
- (R)-2-(3-Chlorophenyl)-2-hydroxyacetic acid
- (R)-(-)-3-CHLOROMANDELIC ACID
- (R)-(?)-3-Chloromandelic acid
- (R)-4-CHLOROMANDELIC ACID
- (3-chlorophenyl)(hydroxy)acetic acid
- (R,S)3-chloromandelic acid
- (RS)-m-ClMA
- 3-Chloro-DL-mandelic Acid
- 3-chloromandelic acid
- 3-Chlorophenylglycolic acid
- AC1L3AMZ
- D-3-chloro-mandelic acid
- Maybridge3_000705
- m-Cl-mandelic acid
- racemic m-ClMA
- ST094953
- SureCN606570
- (R)-2-(3-Chlorophenyl)-2-hydroxyethanoic acid
- (R)-3-Chloromandelic acid
- (R)-m-Chloromandelic acid
- (R)-(3-Chlorophenyl)hydroxyacetic acid
- (2R)-2-(3-Chlorophenyl)-2-Hydroxy-Acetic Acid
- (2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid
- MDL： MFCD04038807
- Inchi： 1S/C8H7ClO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m1/s1
- InChI Key： SAMVPMGKGGLIPF-SSDOTTSWSA-N
- SMILES： ClC1=CC=CC(=C1)[C@H](C(=O)O)O

Computed Properties

Exact Mass: 186.00841
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5

Experimental Properties

Color/Form: Solid
Density: 1.468
Melting Point: 100-104 °C (lit.)
PSA: 57.53
Solubility: Not available
Optical Activity: [α]30/D −124°, c = 3 in H2O

(2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Room temperature

(2R)-2-(3-chlorophenyl)-2-hydroxyacetic acid Pricemore >>

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